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Compound of Interest

Compound Name: Fasudil N-Hydroxy Impurity

CAS No.: 1350827-92-7

Cat. No.: B600959

Get Quote

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Discipline: Pharmaceutical Analysis & Preparative Chromatography

Introduction and Chemical Context
Fasudil hydrochloride is a potent Rho-kinase inhibitor and vasodilator widely utilized in the

management of cerebral vasospasm. In compliance with ICH Q8 (Quality by Design)

guidelines, the identification, isolation, and control of process-related and degradation

impurities in the Active Pharmaceutical Ingredient (API) are mandatory for regulatory

approval[1].

One of the most critical degradation products is the Fasudil N-Hydroxy Impurity (CAS:

1350827-92-7)[2]. The homopiperazine (1,4-diazepane) ring of Fasudil contains a secondary

amine, which is highly susceptible to oxidative stress from atmospheric oxygen, light, or trace

peroxides in excipients. This oxidation yields an N-hydroxylamine derivative[2]. Because N-

hydroxy compounds can exhibit unique toxicological profiles (including potential mutagenicity),

isolating this specific impurity in high purity (>95%) is a prerequisite for downstream

toxicological qualification and the establishment of certified reference standards[3].
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Chemical pathway illustrating the N-oxidation of Fasudil API to its N-Hydroxy Impurity.

Rationale for the Isolation Strategy
Isolating the N-hydroxy impurity from the bulk API presents specific physicochemical

challenges that dictate our experimental design:

Chromatographic Causality (Polarity Shift): The introduction of the hydroxyl (-OH) group on

the diazepane ring provides a new hydrogen bond donor and increases the molecule's

overall dipole moment. In reverse-phase high-performance liquid chromatography (RP-

HPLC), this increased hydrophilicity causes the impurity to partition less into the hydrophobic

C18 stationary phase, resulting in an earlier elution time compared to the parent API[1].

Buffer Selection Causality (The Volatility Rule): While standard analytical methods for Fasudil

often employ phosphate buffers to achieve sharp peak shapes[4], preparative isolation

strictly forbids them. Phosphate salts are non-volatile; they will co-precipitate with the target

impurity during solvent evaporation, ruining the standard. Therefore, we substitute phosphate

with Ammonium Formate. Under lyophilization (vacuum freeze-drying), ammonium formate
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decomposes into ammonia and formic acid, both of which sublimate entirely, leaving behind

a salt-free, neat solid.

Self-Validating System: By utilizing mass-directed fraction collection (triggering specifically at

the impurity's mass) rather than relying solely on UV absorption, the protocol inherently

prevents false-positive fraction collection caused by co-eluting UV-active degradants.

Crude API
Sample Prep

Prep-HPLC
(Volatile Buffer)

Fraction
Collection

Lyophilization
(Salt-free)

QC Verification
(HRMS/NMR)

Click to download full resolution via product page

Step-by-step preparative isolation workflow for the Fasudil N-Hydroxy Impurity.

Experimental Protocols
Phase 1: Analytical Profiling & Method Scale-Up
Before committing to preparative scale, the crude API is profiled to establish the Relative

Retention Time (RRT) of the target impurity.

Column: C18, 250 x 4.6 mm, 5 µm.

Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water (pH ~6.5).

Mobile Phase B: LC-MS grade Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 275 nm and Positive ESI-MS.

Observation: Fasudil API (m/z 292.1) elutes at approximately 12.5 minutes. The N-Hydroxy

impurity (m/z 308.1) elutes earlier at ~9.8 minutes[1],[2].

Phase 2: Preparative Isolation (Step-by-Step)
Step 1: Sample Preparation
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Weigh 500 mg of crude Fasudil API (or an oxidatively forced-degraded sample to enrich the

impurity yield).

Dissolve the API in 5.0 mL of Methanol:Water (1:1, v/v) to ensure complete solubility without

causing strong solvent effects on the column head.

Filter the solution through a 0.45 µm PTFE syringe filter to remove particulates and protect

the preparative column frit.

Step 2: Preparative Chromatographic Execution

System: Preparative LC system equipped with a fraction collector and dual UV/MS

triggering.

Column: Preparative C18, 250 x 21.2 mm, 10 µm.

Flow Rate: 20.0 mL/min.

Gradient Program:

0-5 min: 5% B (Isocratic hold to flush highly polar void volume components).

5-25 min: 5% to 40% B (Shallow gradient to maximize resolution between the N-hydroxy

impurity and the massive API tail).

25-30 min: 95% B (High-organic column wash).

Step 3: Mass-Directed Fraction Collection

Monitor the UV trace at 275 nm for baseline reference.

Program the fraction collector to trigger only when the mass spectrometer detects the

specific target ion: m/z 308.1 [M+H]+. This ensures absolute collection fidelity.

Step 4: Lyophilization (Recovery)

Pool all tubes containing the mass-triggered fractions.
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Flash-freeze the pooled solution using a liquid nitrogen or dry ice/acetone bath.

Lyophilize at -50°C under high vacuum (<0.1 mbar) for 48-72 hours. The water, acetonitrile,

and ammonium formate will completely sublime, yielding the N-hydroxy impurity as a white

to off-white solid[5].

Data Presentation & Quality Control (QC)
To maintain scientific integrity, the isolated material must be re-injected into a High-Resolution

Mass Spectrometer (HRMS) to verify purity and structural mass accuracy.

Table 1: Summary of Chromatographic and Mass Spectrometry Data

Compound
Molecular
Formula

Exact
Mass[M+H]
+

Analytical
RT (min)

Relative
Retention
Time (RRT)

Target
Purity
(Post-
Isolation)

Fasudil (API)
C14H17N3O

2S
292.1114 12.50 1.00 N/A

N-Hydroxy

Impurity

C14H17N3O

3S
308.1063 9.85 0.79 > 98.5%

Fasudil Dimer
C28H32N6O

4S2
581.1995 28.60 2.29 N/A

Data Interpretation: The exact mass of the isolated fraction confirms the addition of one oxygen

atom (+15.9949 Da) corresponding to the N-hydroxylation event[1]. The absence of the m/z

292.1 ion in the final QC run validates the efficacy of the preparative separation.

Conclusion
The successful isolation of the Fasudil N-Hydroxy impurity relies on a deep understanding of

molecular causality. By leveraging the polarity difference induced by the N-hydroxyl group and

utilizing volatile, MS-compatible buffers (Ammonium Formate), researchers can obtain high-

purity reference standards without the risk of non-volatile salt contamination. This self-
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validating, mass-directed protocol ensures compliance with stringent pharmaceutical quality

control demands and provides a robust foundation for subsequent toxicological assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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